3-[(4-Chlorobenzyl)amino]-6-phenyl-4-pyridazinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives
One significant application of derivatives similar to 3-[(4-Chlorobenzyl)amino]-6-phenyl-4-pyridazinecarbonitrile is in the synthesis of pyrazolo[3,4-d]pyrimidine derivatives. These compounds have been created through environmentally friendly reactions and have shown potential antibacterial activity (Rostamizadeh et al., 2013).
Development of Pyridine and Fused Pyridine Derivatives
Another application is the synthesis of new series of pyridine and fused pyridine derivatives. These derivatives, including pyrazolo[3,4-b]-pyridine, have been synthesized through various reactions, demonstrating diverse chemical reactivity and potential for further research in this field (Al-Issa, 2012).
Anticonvulsant Agent Synthesis
Specific derivatives, like 7-Amino-3-(4-chlorophenyl)-5-(2,4-dichloro-phenyl)-[1,2,4]triazolo[4,3-a]pyrimidine-6-carbonitrile, are promising as anticonvulsant agents. This indicates potential medical applications of these compounds in treating seizure disorders (Divate & Dhongade-Desai, 2014).
Anti-Inflammatory Activity
Some pyrazolo[3,4-d]pyrimidine derivatives synthesized from similar compounds have been evaluated for their anti-inflammatory activity, suggesting a potential role in pharmaceutical research and drug development for inflammatory conditions (El-Dean et al., 2016).
Antibacterial Activity of Thieno[2,3-c]pyridazines
The synthesis of thieno[2,3-c]pyridazines from similar compounds has led to novel compounds with confirmed antibacterial activities. This signifies the role of these derivatives in developing new antibacterial agents (Al-Kamali et al., 2014).
properties
IUPAC Name |
3-[(4-chlorophenyl)methylamino]-6-phenylpyridazine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN4/c19-16-8-6-13(7-9-16)12-21-18-15(11-20)10-17(22-23-18)14-4-2-1-3-5-14/h1-10H,12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNONUJWUEBSBMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(C(=C2)C#N)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Chlorobenzyl)amino]-6-phenyl-4-pyridazinecarbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.